Cas no 5202-89-1 (Methyl 2-amino-5-chlorobenzoate)

• Product Name: Methyl 2-amino-5-chlorobenzoate
• CAS No: 5202-89-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00007837
• CID: 45609
• PubChem ID: 87577969
• Update Time: 2025-06-09

Methyl 2-amino-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-chlorobenzoate
• 2-Amino-5-chlorobenzoic acid methyl ester
• 5-Chloroanthranilic acid methyl ester
• Methyl 5-chloroanthranilate
• 5-CHLORO-2-AMINOBENZOIC ACID METHYL ESTER
• Methyl 2-Amino-5-chl
• Anthranilicacid, 5-chloro-, methyl ester (6CI,7CI,8CI)
• 2-Amino-5-chlorobenzoic acidmethyl ester
• Methyl2-amino-5-chlorobenzoate
• 5202-89-1
• Methyl 2-amino-5-chlorobenzoate, 95%
• BIDD:GT0588
• AC-25994
• EN300-42979
• AM20060870
• Z54421842
• SCHEMBL267531
• Anthranilic acid, 5-chloro-, methyl ester
• methyl 5-chloro-anthranilate
• EINECS 225-992-4
• Methyl-5-chloroanthranilate
• 8P-016
• FT-0600647
• CS-W008008
• BB 0266924
• M1877
• Benzoic acid, 2-amino-5-chloro-, methyl ester
• AKOS000299138
• DTXSID90199992
• NCGC00324248-01
• NS00032409
• HY-W008008
• MFCD00007837
• 2-[[4-[Bis(2-hydroxyethyl)amino]-2-methylphenyl]azo]-5-nitrobenzonitrile
• W-105855
• methyl 2 amino-5-chlorobenzoate
• F1943-0184
• 5-chloro-anthranilic Acid Methyl Ester
• SY007126
• AB01319556-02
• STK914000
• UKY5UG6NDX
• DB-007648
• DTXCID50122483

• MDL： MFCD00007837
• Inchi： 1S/C8H8ClNO2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,10H2,1H3
• InChI Key： IGHVUURTQGBABT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)N
• BRN： 1072894

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown, cream powder
• Density: 1.2797 (rough estimate)
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 170°C/22mmHg(lit.)
• Flash Point: 168-170℃/1mm
• Refractive Index: 1.5560 (estimate)
• PSA: 52.32000
• LogP: 2.29000
• Solubility: Not determined

Methyl 2-amino-5-chlorobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on Methyl 2-amino-5-chlorobenzoate

Research Brief on Methyl 2-amino-5-chlorobenzoate (CAS: 5202-89-1): Recent Advances and Applications

Methyl 2-amino-5-chlorobenzoate (CAS: 5202-89-1) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable recent findings involves the use of Methyl 2-amino-5-chlorobenzoate as a precursor in the synthesis of benzimidazole derivatives. These derivatives have shown promising antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from Methyl 2-amino-5-chlorobenzoate exhibited significant inhibitory effects against multidrug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance.

In addition to its antimicrobial potential, Methyl 2-amino-5-chlorobenzoate has been investigated for its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has identified derivatives of this compound as potent inhibitors of specific kinase pathways involved in tumor proliferation. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that these inhibitors displayed high selectivity and low toxicity, making them attractive candidates for further preclinical evaluation.

The synthetic versatility of Methyl 2-amino-5-chlorobenzoate has also been explored in the context of green chemistry. Researchers have developed eco-friendly catalytic methods to optimize its production, reducing the reliance on hazardous reagents and minimizing waste. These advancements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, Methyl 2-amino-5-chlorobenzoate continues to be a valuable building block in medicinal chemistry, with recent studies underscoring its potential in addressing pressing healthcare challenges. Future research directions may include further optimization of its derivatives for enhanced efficacy and safety, as well as exploration of its applications in other therapeutic areas.